Cas no 1261653-23-9 (3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl)

• Product Name: 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl
• CAS No: 1261653-23-9
• MF: C₁₄H₈F₆O₂
• MW: 322.202545166016
• CID: 4790838
• Update Time: 2025-11-12

3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O2/c15-13(16,17)9-5-8(6-10(21)7-9)11-3-1-2-4-12(11)22-14(18,19)20/h1-7,21H
• InChI Key： RNFMBVCAUZWTQZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC=CC=1OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5

Additional information on 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl (CAS: 1261653-23-9)

The compound 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl (CAS: 1261653-23-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the importance of trifluoromethyl and trifluoromethoxy groups in medicinal chemistry, as these moieties are known to enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules. The presence of these groups in 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl suggests its potential utility in the design of novel pharmaceuticals, particularly in the areas of inflammation, oncology, and central nervous system (CNS) disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl via a palladium-catalyzed cross-coupling reaction, demonstrating a high yield and excellent regioselectivity. The researchers also investigated its inhibitory effects on specific inflammatory cytokines, revealing promising activity against TNF-α and IL-6, which are key mediators in chronic inflammatory diseases.

In another study, the compound was evaluated for its potential as an anticancer agent. Preliminary in vitro assays showed that 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer, while showing minimal toxicity to normal cells. Mechanistic studies suggested that the compound induces apoptosis through the activation of the intrinsic mitochondrial pathway.

Further research has also explored the pharmacokinetic properties of this compound. A recent pharmacokinetic study in rodent models indicated favorable oral bioavailability and a relatively long half-life, making it a viable candidate for further drug development. However, challenges such as potential drug-drug interactions and metabolic stability in human models remain to be addressed.

In conclusion, 3-Hydroxy-2'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl (CAS: 1261653-23-9) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant further investigation, particularly in optimizing its pharmacological profile and exploring its therapeutic potential in various disease models. Future studies should focus on structure-activity relationship (SAR) analyses and in vivo efficacy studies to advance this compound toward clinical applications.